• 2-Methoxybenzenethiol
    • Cat. No.:
    • B042552
    • CAS No.:
    • 7217-59-6
    • Molecular Formula:
    • C7H8OS
    • Molecular Weight:
    • 140.2 g/mol
    Description
    2-Methoxythiophenol is a sulfur-containing compound that can be used as a flavoring agent.
    2-Methoxybenzenethiol, also known as 2-methoxy thiophenol or 2-mercaptoanisole, belongs to the class of organic compo...
  • Caryophyllene oxide
    • Cat. No.:
    • B046542
    • CAS No.:
    • 1139-30-6
    • Molecular Formula:
    • C15H24O
    • Molecular Weight:
    • 220.35 g/mol
    Description
    Caryophyllene oxide is an epoxide. It has a role as a metabolite.
    Caryophyllene oxide has been reported in Camellia sinensis, Artemisia thuscula, and other organisms with data available.
    has butyrylcholine...
  • Nonanoic Acid
    • Cat. No.:
    • B054471
    • CAS No.:
    • 112-05-0
    • Molecular Formula:
    • C9H18O2
    • Molecular Weight:
    • 158.24 g/mol
    Description
    Nonanoic acid is a C9 straight-chain saturated fatty acid which occurs naturally as esters of the oil of pelargonium. Has antifungal properties, and is also used as a herbicide as well as in the preparation of p...
  • Neryl acetate
    • Cat. No.:
    • B086377
    • CAS No.:
    • 141-12-8
    • Molecular Formula:
    • C12H20O2
    • Molecular Weight:
    • 196.29 g/mol
    Description
    Neryl acetate is an acetate ester resulting from the formal condensation of the hydroxy group of nerol with the carboxy group of acetic acid. It has a role as a volatile oil component, a fragrance and a plant me...
  • Tripropionin
    • Cat. No.:
    • B086974
    • CAS No.:
    • 139-45-7
    • Molecular Formula:
    • C12H20O6
    • Molecular Weight:
    • 260.28 g/mol
    Description
    Tripropionin is a triglyceride obtained by formal acylation of the three hydroxy groups of glycerol by propionic acid. It has a role as a flavouring agent. It is a triglyceride and a propanoate ester.
    Glycero...
  • 2-Acetyl-2-thiazoline
    • Cat. No.:
    • B1222474
    • CAS No.:
    • 29926-41-8
    • Molecular Formula:
    • C5H7NOS
    • Molecular Weight:
    • 129.18 g/mol
    Description
    2-Acetyl-2-thiazoline is one of the key sulfur-containing flavor compounds of cooked rice, jasmice rice, cooked and roasted beef.
    2-Acetyl-2-thiazoline, also known as 2-thiazoline, 2-acetyl or fema 3817, belo...
  • Hexyl butyrate
    • Cat. No.:
    • B1222595
    • CAS No.:
    • 2639-63-6
    • Molecular Formula:
    • C10H20O2
    • Molecular Weight:
    • 172.26 g/mol
    Description
    Hexyl butyrate occurs naturally in apples and yellow passion fruit. It is one of the main volatile chemicals released by the plant bug, Lygus hesperus and Lygus lineolaris when they are attacked or...
  • Pentyl butyrate
    • Cat. No.:
    • B1223076
    • CAS No.:
    • 540-18-1
    • Molecular Formula:
    • C9H18O2
    • Molecular Weight:
    • 158.24 g/mol
    Description
    Amyl butyrate is an odor-active volatile organic compound that has been identified as one of the main flavor constituents in banana fruit, apricot and apples. It is used as food flavoring agent in chewing gums, ...
  • trans-2-Hexenyl acetate
    • Cat. No.:
    • B1223535
    • CAS No.:
    • 2497-18-9
    • Molecular Formula:
    • C8H14O2
    • Molecular Weight:
    • 142.2 g/mol
    Description
    Natural occurrence: Apple, banana, black currant, mango, peach, pear, strawberry and tea.
    , also known as fema 2564, belongs to the class of organic compounds known as carboxylic acid esters. These are...
  • 3,7-Dimethylocta-2,6-dienenitrile
    • Cat. No.:
    • B1225042
    • CAS No.:
    • 5146-66-7
    • Molecular Formula:
    • C10H15N
    • Molecular Weight:
    • 149.23 g/mol
    Description
    3,7-Dimethylocta-2,6-dienenitrile, also known as 3,7-Dimethylocta-2,6-dienenitrile, is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usual...
© Copyright 2025 BenchChem. All Rights Reserved.